Cas no 885524-96-9 (1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER)

• Product Name: 1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER
• CAS No: 885524-96-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1928105
• PubChem ID: 67274542
• Update Time: 2025-04-21

1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER
• DTXSID401287906
• SCHEMBL2090257
• 885524-96-9
• ethyl 1-ethyl-1H-indole-3-carboxylate
• ethyl 1-ethylindole-3-carboxylate
• 1h-indole-3-carboxylic acid,1-ethyl-,ethyl ester
• DKTASPVYNKDYMO-UHFFFAOYSA-N
• 1-Ethyl-1H-indole-3-carboxylic acid ethyl ester

• MDL： MFCD11617126
• Inchi： 1S/C13H15NO2/c1-3-14-9-11(13(15)16-4-2)10-7-5-6-8-12(10)14/h5-9H,3-4H2,1-2H3
• InChI Key： DKTASPVYNKDYMO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(CC)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31.2Ų